Cas no 68304-21-2 (5-Formyl-8-hydroxycarbostyril)

• Product Name: 5-Formyl-8-hydroxycarbostyril
• CAS No: 68304-21-2
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 969953
• PubChem ID: 149432
• Update Time: 2025-10-05

5-Formyl-8-hydroxycarbostyril Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-2-oxo-1,2-dihydro-5-quinolinecarboxaldehyde
• 5-Formyl-8-hydroxycarbostyril
• 8-hydroxy-2-oxo-1H-quinoline-5-carbaldehyde
• 5-formyl-8-hydroxycarbostyryl
• 5-Quinolinecarboxaldehyde,1,2-dihydro-8-hydroxy-2-oxo
• 8-hydroxy-2-oxo-1,2-dihydroquinoline-5-carbaldehyde
• 5-Quinolinecarboxaldehyde, 1,2-dihydro-8-hydroxy-2-oxo-
• SCHEMBL3883294
• DTXSID40218460
• 68304-21-2
• 1,2-DIHYDRO-8-HYDROXY-2-OXO-5-QUINOLINCARBOXALDEHYDE
• DB-263574
• 1,2-Dihydro-8-hydroxy-2-oxo-5-quinolinecarboxaldehyde

• Inchi： 1S/C10H7NO3/c12-5-6-1-3-8(13)10-7(6)2-4-9(14)11-10/h1-5,13H,(H,11,14)
• InChI Key： UZNMPVCZLVKVJQ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=O)C2C=CC(NC=21)=O

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.431
• Boiling Point: 462.2°C at 760 mmHg
• Flash Point: 233.3°C
• Refractive Index: 1.683
• PSA: 70.16000
• LogP: 1.04620

5-Formyl-8-hydroxycarbostyril Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines